Cas no 2171898-89-6 (4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid)

• Product Name: 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid
• CAS No: 2171898-89-6
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• CID: 5567219
• PubChem ID: 165593873
• Update Time: 2025-08-05

4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171898-89-6
• EN300-1630115
• 4-(3-hydroxythiolan-3-yl)piperidine-4-carboxylic acid
• 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H17NO3S/c12-8(13)9(1-4-11-5-2-9)10(14)3-6-15-7-10/h11,14H,1-7H2,(H,12,13)
• InChI Key： DOGNSXBNUPPLIK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)O)CCNCC1)O

Computed Properties

• Exact Mass: 231.09291458g/mol
• Monoisotopic Mass: 231.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 94.9Ų

Additional information on 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid

Introduction to 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid (CAS No. 2171898-89-6)

4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid (CAS No. 2171898-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The 3-hydroxythiolan moiety in the structure of 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid is particularly noteworthy. Thiolanes are a class of heterocyclic compounds characterized by a five-membered ring containing sulfur and oxygen atoms. The presence of this moiety imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid has also shown potential in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic profile of 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid has been extensively studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it exhibits low toxicity and good safety margins in animal models, suggesting that it is well-tolerated at therapeutic doses.

One of the challenges in the development of 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid is optimizing its chemical stability and solubility. To address these issues, researchers have explored various strategies, including prodrug approaches and salt formation. These modifications have shown promising results in improving the physicochemical properties of the compound without compromising its biological activity.

The clinical potential of 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid is currently being evaluated in several ongoing clinical trials. Early-phase trials have focused on assessing its safety and efficacy in patients with inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Preliminary results from these trials have been encouraging, with the compound demonstrating significant improvements in disease symptoms and biomarkers.

In conclusion, 4-(3-Hydroxythiolan-3-yl)piperidine-4-carboxylic acid (CAS No. 2171898-89-6) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.